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Compound of Interest

Compound Name: Yttrium nitrate

Cat. No.: B076763

Introduction

Yttrium (lIl) nitrate, particularly in its hexahydrate form (Y(NOs)s-6H20), is a highly water-
soluble crystalline salt that serves as a critical precursor in numerous scientific and industrial
applications.[1][2] It is a primary source of yttrium ions (Y3*) for the synthesis of advanced
materials, including high-purity yttrium oxide (Y203) nanoparticles, phosphors for LED lighting
and displays, high-performance ceramics, and catalysts.[3][4][5] The preparation of a
homogeneous and accurately concentrated agueous yttrium nitrate solution is often the
foundational step for these syntheses, such as sol-gel processes, hydrothermal synthesis, and
precipitation methods.[5][6][7][8]

This document provides a detailed protocol for the preparation of aqueous yttrium nitrate
solutions from solid yttrium nitrate hexahydrate. It is intended for researchers, scientists, and
professionals in materials science and drug development. Adherence to this protocol will
ensure the consistent and safe preparation of yttrium nitrate solutions for various research
and synthesis applications.

Data Presentation

Quantitative data for the most common commercially available form, yttrium (I11) nitrate
hexahydrate, are summarized in the table below for easy reference.
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Property Value Source(s)

Chemical Formula Y(NO3)s - 6H20

Molecular Weight 383.01 g/mol
White or colorless crystalline

Appearance ) [21[41[9]
solid

Density 2.68 g/cm3 at 25 °C [10]

Solubility in Water 2304 g/L

pH of Solution 3.5 (50 g/L in H20 at 20 °C)

) Deliquescent; absorbs
Hygroscopic Nature [4][11]

moisture from the air

Experimental Protocol

This protocol details the steps for preparing an aqueous solution of yttrium nitrate from its

solid hexahydrate form.

Materials and Equipment

o Materials:

o Yttrium (lll) nitrate hexahydrate (Y(NO3)3-6H20)

o Deionized (DI) or distilled water[12]

e Equipment:

o

o

[¢]

[¢]

Analytical balance

Graduated cylinder

Glass beaker or Erlenmeyer flask

Magnetic stirrer and stir bar
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[e]

Spatula

o

Weighing paper or boat

[¢]

Volumetric flask (for high precision)

[¢]

Personal Protective Equipment (PPE): Safety goggles, lab coat, and nitrile gloves[13][14]

Safety Precautions

o Yttrium nitrate is an oxidizing agent and may intensify fire; keep it away from combustible
materials.[1][11]

e |t can cause skin, eye, and respiratory irritation.[2][14] Handle the solid and its solutions in a
well-ventilated area or a chemical fume hood.[13]

o Wear appropriate PPE, including safety goggles, a lab coat, and gloves, at all times.[14]

 In case of eye contact, rinse cautiously with water for several minutes.[10] If swallowed, rinse
your mouth and call a poison center or doctor if you feel unwell.[10]

o Store solid yttrium nitrate in a tightly closed container in a cool, dry place, as it is
hygroscopic.[2][11][13]

Step-by-Step Procedure

o Determine Required Mass: Calculate the mass of yttrium nitrate hexahydrate required to
achieve the desired concentration and final volume.

o Example Calculation for a 0.1 M solution in 100 mL:
= Moles = Concentration (M) x Volume (L) = 0.1 mol/L x 0.1 L = 0.01 mol
= Mass (g) = Moles (mol) x Molecular Weight ( g/mol ) = 0.01 mol x 383.01 g/mol = 3.83 g

» Weigh the Solid: On an analytical balance, accurately weigh the calculated mass of yttrium
nitrate hexahydrate using a clean weighing boat or paper. Transfer the solid to an
appropriate glass beaker.
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o Measure the Solvent: Measure approximately 80% of the final desired volume of deionized
or distilled water using a graduated cylinder.

¢ Dissolution:

o

Place the beaker containing the solid on a magnetic stirrer and add a stir bar.
o Begin stirring at a moderate speed.

o Slowly add the measured water to the beaker. Yttrium nitrate is highly soluble in water
and should dissolve readily at room temperature.[9]

o Continue stirring until all the solid has completely dissolved, resulting in a clear and bright
solution.[9]

e Final Volume Adjustment:

o Once dissolved, carefully transfer the solution to a volumetric flask of the appropriate final
volume.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure a complete transfer.

o Add deionized water to the flask until the bottom of the meniscus reaches the calibration
mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.

o Storage: Store the prepared solution in a clearly labeled, tightly sealed container.[14] While
stable, for long-term storage, keep it in a cool, dark place to prevent any potential
degradation.

Alternative Preparation from Yttrium Oxide

Yttrium nitrate can also be synthesized in the lab by reacting yttrium oxide (Y203) with nitric
acid (HNO:s).[3][15] A general procedure involves dissolving Y203 in 6 M nitric acid, potentially
with gentle heating (50-80 °C) to facilitate the reaction.[3][16] It is advisable to use a slight
excess of the oxide to ensure all the acid is consumed, followed by filtration to remove any
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unreacted solid.[16] The resulting solution can then be used directly or evaporated to crystallize
the yttrium nitrate hexahydrate.[15][16]

Diagrams
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Caption: Workflow for preparing aqueous yttrium nitrate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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